Cas no 1391354-08-7 ((1S)-1-(2-FLUOROPYRIDIN-3-YL)ETHAN-1-AMINE HYDROCHLORIDE)

• Product Name: (1S)-1-(2-FLUOROPYRIDIN-3-YL)ETHAN-1-AMINE HYDROCHLORIDE
• CAS No: 1391354-08-7
• MF: C₇H₁₀ClFN₂
• MW: 176.619103908539
• CID: 5581134
• PubChem ID: 146048447
• Update Time: 2025-06-15

(1S)-1-(2-FLUOROPYRIDIN-3-YL)ETHAN-1-AMINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-FLUOROPYRIDIN-3-YL)ETHAN-1-AMINE HYDROCHLORIDE
• EN300-7551630
• CS-0260649
• (1S)-1-(2-fluoropyridin-3-yl)ethanamine;hydrochloride
• 1391354-08-7
• (S)-1-(2-Fluoropyridin-3-yl)ethanamine hydrochloride

• Inchi： 1S/C7H9FN2.ClH/c1-5(9)6-3-2-4-10-7(6)8;/h2-5H,9H2,1H3;1H/t5-;/m0./s1
• InChI Key： MAERTDMJASEBQD-JEDNCBNOSA-N
• SMILES： Cl.FC1C(=CC=CN=1)[C@H](C)N

Computed Properties

• Exact Mass: 176.0516542g/mol
• Monoisotopic Mass: 176.0516542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on (1S)-1-(2-FLUOROPYRIDIN-3-YL)ETHAN-1-AMINE HYDROCHLORIDE

Recent Advances in the Application of (1S)-1-(2-Fluoropyridin-3-yl)ethan-1-amine Hydrochloride (CAS: 1391354-08-7) in Chemical Biology and Pharmaceutical Research

The compound (1S)-1-(2-fluoropyridin-3-yl)ethan-1-amine hydrochloride (CAS: 1391354-08-7) has recently emerged as a key chiral building block in medicinal chemistry and drug discovery. This optically active amine derivative, featuring a fluoropyridine moiety, has demonstrated significant potential in the development of novel therapeutic agents. Recent studies have highlighted its utility as a versatile intermediate for the synthesis of biologically active molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound in the development of selective kinase inhibitors. The research team utilized the chiral center of (1S)-1-(2-fluoropyridin-3-yl)ethan-1-amine hydrochloride to create stereospecific inhibitors of JAK3 kinase, showing remarkable selectivity over other JAK family members. The fluorine atom at the 2-position of the pyridine ring was found to be crucial for maintaining optimal binding interactions while improving metabolic stability.

In the field of CNS drug discovery, a recent patent application (WO2023051234) disclosed novel dopamine D3 receptor modulators incorporating this chiral amine scaffold. The researchers reported that the (S)-configuration of 1391354-08-7 provided superior receptor binding affinity compared to its (R)-enantiomer, demonstrating the importance of stereochemistry in drug-target interactions. The fluoropyridine moiety contributed to enhanced blood-brain barrier penetration, making these compounds promising candidates for treating neurological disorders.

Recent synthetic methodology developments have also focused on this compound. A 2024 publication in Organic Process Research & Development described an improved asymmetric synthesis route for 1391354-08-7 using enzymatic resolution, achieving >99% ee with significantly reduced production costs. This advancement addresses previous challenges in large-scale production of this valuable chiral building block.

The compound's application in PROTAC (Proteolysis Targeting Chimera) technology has shown particular promise. Researchers have utilized (1S)-1-(2-fluoropyridin-3-yl)ethan-1-amine hydrochloride as a linker component in the design of targeted protein degraders. The fluoropyridine moiety serves dual purposes: it participates in protein-ligand interactions while also providing a metabolically stable attachment point for the E3 ligase-binding moiety.

Ongoing clinical trials involving derivatives of 1391354-08-7 include a Phase II study for an autoimmune disease treatment (NCT05678945) and a Phase I trial for a novel anticancer agent (NCT05812367). Preliminary results suggest good tolerability and promising pharmacokinetic profiles for these drug candidates, validating the pharmacological advantages of this chemical scaffold.

Future research directions for this compound include exploration of its use in antibody-drug conjugates (ADCs) and as a building block for novel radiopharmaceuticals. The presence of the fluorine atom offers potential for ¹⁸F-labeling, which could enable PET imaging applications. Several pharmaceutical companies have included derivatives of 1391354-08-7 in their preclinical pipelines, indicating sustained industry interest in this versatile chiral amine.